Cas no 1261455-90-6 (Ethyl 3-bromo-5-iodophenylacetate)

• Product Name: Ethyl 3-bromo-5-iodophenylacetate
• CAS No: 1261455-90-6
• MF: C₁₀H₁₀BrIO₂
• MW: 368.993674755096
• CID: 4965373
• Update Time: 2025-05-19

Ethyl 3-bromo-5-iodophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-5-iodophenylacetate

• Inchi： 1S/C10H10BrIO2/c1-2-14-10(13)5-7-3-8(11)6-9(12)4-7/h3-4,6H,2,5H2,1H3
• InChI Key： BWAANJNDGWTMRD-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(=C1)CC(=O)OCC)Br

Computed Properties

• Exact Mass: 367.89089 g/mol
• Monoisotopic Mass: 367.89089 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3
• Molecular Weight: 368.99

Additional information on Ethyl 3-bromo-5-iodophenylacetate

Ethyl 3-bromo-5-iodophenylacetate (CAS No. 1261455-90-6): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-bromo-5-iodophenylacetate (CAS No. 1261455-90-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and versatile reactivity. This compound, featuring both bromo and iodine substituents on a phenyl ring coupled with an acetic ester moiety, serves as a crucial intermediate in the synthesis of various biologically active molecules.

The presence of halogen atoms, particularly bromine and iodine, makes Ethyl 3-bromo-5-iodophenylacetate an attractive building block for further functionalization through cross-coupling reactions. These reactions are fundamental in modern drug discovery, enabling the construction of complex molecular architectures with high precision. The compound's ability to participate in palladium-catalyzed reactions, such as Suzuki-Miyaura and Stille couplings, has made it a preferred choice for medicinal chemists aiming to develop novel therapeutic agents.

Recent advancements in synthetic methodologies have highlighted the utility of Ethyl 3-bromo-5-iodophenylacetate in the preparation of heterocyclic compounds, which are known for their diverse pharmacological activities. For instance, studies have demonstrated its role in constructing fused ring systems, such as benzodiazepines and quinolines, which are prevalent in many drugs targeting central nervous system disorders. The ease with which this compound can be modified further underscores its importance as a synthetic intermediate.

In addition to its role in heterocyclic synthesis, Ethyl 3-bromo-5-iodophenylacetate has been explored in the development of small-molecule inhibitors targeting various biological pathways. Researchers have leveraged its reactivity to create compounds with potential applications in oncology, immunology, and infectious diseases. The ability to introduce additional functional groups through halogen-metal exchange or metal-halogen exchange reactions has opened up new avenues for drug design.

The compound's structural features also make it a valuable tool for investigating molecular recognition processes. For example, its biphenyl core can be used to design ligands that interact with specific protein targets. Such interactions are critical for understanding disease mechanisms and developing targeted therapies. The bromo and iodine substituents provide handles for further derivatization, allowing researchers to fine-tune binding affinities and selectivity.

From a synthetic chemistry perspective, the preparation of Ethyl 3-bromo-5-iodophenylacetate exemplifies the elegance of modern organic synthesis. Its synthesis typically involves multi-step reactions starting from readily available aromatic precursors. The use of transition metal catalysts and controlled reaction conditions ensures high yields and purity, making it a reliable reagent for industrial applications. This underscores the importance of optimizing synthetic routes to meet the demands of pharmaceutical manufacturing.

The growing interest in green chemistry has also influenced the use of Ethyl 3-bromo-5-iodophenylacetate. Efforts have been made to develop solvent-free or minimally solvent-based synthetic protocols that reduce environmental impact while maintaining high efficiency. These approaches align with global initiatives to promote sustainable chemical practices, ensuring that pharmaceutical development remains both innovative and environmentally responsible.

In conclusion, Ethyl 3-bromo-5-iodophenylacetate (CAS No. 1261455-90-6) is a multifaceted compound with significant implications in pharmaceutical research and drug development. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists working on complex molecular architectures. As research continues to uncover new applications for this compound, its importance is likely to grow further, driving innovation in medicinal chemistry and chemical biology.